Cas no 1805166-35-1 (3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine
• CAS No: 1805166-35-1
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4859087
• Update Time: 2025-11-01

3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-4-1-3(7(11)12)5(2-9)13-6(4)10/h1,7H,2H2
• InChI Key： LXIXZTAHPLYIKN-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CCl)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine

Introduction to 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1805166-35-1)

3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1805166-35-1) is a multifunctional pyridine derivative with a unique combination of halogen substituents. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug discovery and advanced materials. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine is characterized by a pyridine ring substituted with bromine, chlorine, and difluoromethyl groups. The presence of these functional groups imparts unique chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials. The bromine and chlorine substituents are particularly noteworthy for their reactivity and ability to participate in a wide range of chemical transformations.

In terms of synthesis, 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine can be prepared through several routes, including multistep reactions involving halogenation, substitution, and cyclization processes. One common approach involves the sequential halogenation of a suitable pyridine precursor followed by the introduction of the difluoromethyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the use of hazardous reagents and improving overall yields.

The potential applications of 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine in medicinal chemistry are particularly promising. The compound's structural features make it an attractive candidate for the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent antiviral and anticancer activities. Research published in the Journal of Medicinal Chemistry highlighted the ability of certain derivatives to inhibit key enzymes involved in viral replication and cancer cell proliferation.

Beyond medicinal applications, 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with tailored optical and electronic characteristics. For example, researchers at the University of California have developed novel polymers incorporating this compound as a monomer unit, resulting in materials with enhanced photoluminescence and conductivity properties. These materials have potential applications in optoelectronics, sensors, and energy storage devices.

The environmental impact of 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine is another important consideration. While the compound itself is not classified as hazardous under current regulations, its synthesis and use must be conducted with appropriate safety measures to minimize environmental exposure. Recent studies have focused on developing green chemistry approaches to reduce the ecological footprint associated with its production. These efforts include the use of renewable solvents and catalysts, as well as process optimization to minimize waste generation.

In conclusion, 3-Bromo-2-chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine (CAS No. 1805166-35-1) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features enable a wide range of applications, from drug discovery to advanced material development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.